10-Chloro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one

• CAS No.: 23982-76-5
• Product Name: 10-Chloro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one
• Molecular Formula: C18H9ClN2O
• Molecular Weight: 304.7 g/mol
• IUPAC Name: 7-chloro-3,10-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(19),2,4(9),5,7,12,14,16(20),17-nonaen-11-one
• Standard InChI: InChI=1S/C18H9ClN2O/c19-11-7-8-14-15(9-11)21-17(20-14)12-5-1-3-10-4-2-6-13(16(10)12)18(21)22/h1-9H
• Standard InChIKey: ZJESJVGSDQOZAT-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)C4=NC5=C(N4C(=O)C3=CC=C2)C=C(C=C5)Cl
• Canonical SMILES: C1=CC2=C3C(=C1)C4=NC5=C(N4C(=O)C3=CC=C2)C=C(C=C5)Cl
• Appearance: Solid powder
• Description: 10-Cl-BBQ is an aryl hydrocarbon receptor (AhR) ligand.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10-chloro-7H-benzimidazo(2,1-a)benzo(de)Isoquinolin-7-one; 10-Cl-BBQ
• Reference: 1: Ehrlich AK, Pennington JM, Wang X, Rohlman D, Punj S, Löhr CV, Newman MT, Kolluri SK, Kerkvliet NI. Activation of the Aryl Hydrocarbon Receptor by 10-Cl-BBQ Prevents Insulitis and Effector T Cell Development Independently of Foxp3+ Regulatory T Cells in Nonobese Diabetic Mice. J Immunol. 2016 Jan 1;196(1):264-73. doi: 10.4049/jimmunol.1501789. Epub 2015 Nov 16. PubMed PMID: 26573835; PubMed Central PMCID: PMC4684970.; 2: Punj S, Kopparapu P, Jang HS, Phillips JL, Pennington J, Rohlman D, O'Donnell E, Iversen PL, Kolluri SK, Kerkvliet NI. Benzimidazoisoquinolines: a new class of rapidly metabolized aryl hydrocarbon receptor (AhR) ligands that induce AhR-dependent Tregs and prevent murine graft-versus-host disease. PLoS One. 2014 Feb 19;9(2):e88726. doi: 10.1371/journal.pone.0088726. eCollection 2014. PubMed PMID: 24586378; PubMed Central PMCID: PMC3929365.
• PubChem Compound: 1778614
• Last Modified: Nov 11 2021